Horner–Wadsworth–Emmons approach to piperlongumine analogues with potent anti-cancer activity†
Organic & Biomolecular Chemistry Pub Date: 2016-07-22 DOI: 10.1039/C6OB01160H
Abstract
Natural products with anti-cancer activity play a vital role in lead and target discovery. We report here the synthesis and biological evaluation of the plant-derived alkaloid, piperlongumine and analogues. Using a Horner–Wadsworth–Emmons coupling approach, a selection of piperlongumine-like compounds were prepared in good overall yield from a novel phosphonoacetamide reagent. A number of the compounds displayed potent anti-cancer activity against colorectal (HCT 116) and ovarian (IGROV-1) carcinoma cell lines, via a mechanism of action which may involve ROS generation. Contrary to previous reports, no selective action in cancer cell (MRC-5) was observed for piperlongumine analogues.
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Journal Name：Organic & Biomolecular Chemistry
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